1-[1-(2-Chlorophenyl)ethyl]piperazine

• IUPAC Name: 1-[1-(2-chlorophenyl)ethyl]piperazine
• InChI: InChI=1S/C12H17ClN2/c1-10(15-8-6-14-7-9-15)11-4-2-3-5-12(11)13/h2-5,10,14H,6-9H2,1H3
• InChI Key: JGFYDJGEOKSTPX-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1Cl)N2CCNCC2
• Molecular Formula: C12H17ClN2
• Molecular Weight: 224.73 g/mol

Description

1-[1-(2-Chlorophenyl)ethyl]piperazine is a chemical compound with the molecular formula C12H17ClN2 and a molecular weight of 224.73. It is used for research purposes.

Synthesis Analysis

The synthesis of piperazine derivatives, such as 1-[1-(2-Chlorophenyl)ethyl]piperazine, has been a subject of recent research. One method involves the cyclization of 1,2-diamine derivatives with sulfonium salts. Another reported method is the aza-Michael addition between diamine and an in situ generated sulfonium salt.

Molecular Structure Analysis

The InChI code for 1-[1-(2-Chlorophenyl)ethyl]piperazine is 1S/C12H17ClN2/c1-10(15-8-6-14-7-9-15)11-4-2-3-5-12(11)13/h2-5,10,14H,6-9H2,1H3.

Physical And Chemical Properties Analysis

1-[1-(2-Chlorophenyl)ethyl]piperazine is a liquid at room temperature. It has a predicted melting point of 102.69°C, a predicted boiling point of 305.7°C at 760 mmHg, a predicted density of 1.1 g/mL, and a predicted refractive index of n20D 1.55.

Scientific Research Applications

Proteomics Research

1-[1-(2-Chlorophenyl)ethyl]piperazine: . Proteomics, the large-scale study of proteins, is crucial for understanding cellular processes. This compound can be used to modify proteins or peptides and study their structure-function relationships, which is essential for drug discovery and biochemical research.

Synthesis of Piperazine Derivatives

. These derivatives are significant due to their wide range of biological and pharmaceutical activities. They are commonly employed in the creation of drugs like antipsychotics, antidepressants, and antiretrovirals.

Pharmacological Research

. It may be involved in the study of central nervous system stimulants and their effects, contributing to the understanding of drug action mechanisms.

Chemical Synthesis

. It can be a key reagent in the development of new materials or chemicals with potential industrial applications.

Environmental Applications

. Understanding the environmental impact of such chemicals is crucial for regulatory purposes and ecological risk assessments.

Analytical Chemistry

. This helps in the identification and quantification of substances in complex mixtures, which is vital for quality control and forensic analysis.

Safety and Hazards

This compound is associated with several hazard statements, including H302, H312, H314, H332, and H335. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.